Cas no 2228672-16-8 (1-(3-bromoprop-1-en-2-yl)-2-nitrobenzene)

• Product Name: 1-(3-bromoprop-1-en-2-yl)-2-nitrobenzene
• CAS No: 2228672-16-8
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 6558333
• PubChem ID: 130393159
• Update Time: 2025-05-20

1-(3-bromoprop-1-en-2-yl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromoprop-1-en-2-yl)-2-nitrobenzene
• SCHEMBL19314581
• 2228672-16-8
• EN300-1938088

• Inchi： 1S/C9H8BrNO2/c1-7(6-10)8-4-2-3-5-9(8)11(12)13/h2-5H,1,6H2
• InChI Key： OSKRIZDCXOPCSC-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.97384g/mol
• Monoisotopic Mass: 240.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(3-bromoprop-1-en-2-yl)-2-nitrobenzene

Introduction to 1-(3-bromoprop-1-en-2-yl)-2-nitrobenzene (CAS No. 2228672-16-8)

1-(3-bromoprop-1-en-2-yl)-2-nitrobenzene, with the CAS number 2228672-16-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its brominated and nitro-substituted benzene ring, which imparts specific reactivity and functional properties.

The molecular formula of 1-(3-bromoprop-1-en-2-yl)-2-nitrobenzene is C₉H₈BrNO₂, and its molecular weight is approximately 230.07 g/mol. The compound's structure consists of a benzene ring with a nitro group at the 2-position and a 3-bromopropenyl group at the 1-position. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 1-(3-bromoprop-1-en-2-yl)-2-nitrobenzene has been explored for its potential as a building block in the development of novel drugs. The bromine atom can be readily substituted in various reactions, making it a versatile starting material for the synthesis of compounds with diverse biological activities. Recent studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties, which could lead to new therapeutic agents.

Beyond pharmaceutical applications, 1-(3-bromoprop-1-en-2-yl)-2-nitrobenzene has also found utility in materials science. Its unique electronic properties make it suitable for use in the development of advanced materials, such as conductive polymers and organic semiconductors. Researchers have utilized this compound to synthesize polymers with enhanced electrical conductivity and stability, which have potential applications in electronic devices and sensors.

The synthesis of 1-(3-bromoprop-1-en-2-yl)-2-nitrobenzene typically involves multi-step processes, including bromination and nitration reactions. One common synthetic route involves the bromination of propenylbenzene followed by nitration to introduce the nitro group. The choice of reaction conditions, such as temperature, solvent, and catalysts, plays a crucial role in achieving high yields and purity of the final product.

In terms of safety and handling, it is important to note that 1-(3-bromoprop-1-en-2-yl)-2-nitrobenzene, like many organic compounds, should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used during handling, and the compound should be stored in a well-ventilated area away from incompatible materials.

The environmental impact of 1-(3-bromoprop-1-en-2-yl)-2-nitrobenzene is another important consideration. While there are currently no specific regulations governing its use or disposal, it is advisable to follow best practices for managing chemical waste to minimize any potential environmental harm.

In conclusion, 1-(3-bromoprop-1-en-2-yl)-2-nitrobenzene (CAS No. 2228672-16-8) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.